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Compound of Interest

1-(3-

Compound Name: Hydroxyphenyl)cyclohexanecarbo
nitrile

CAS No.: 1263285-86-4

Cat. No.: B597251

Get Quote

\ J

This technical guide provides a comprehensive overview of 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile (CAS No. 1263285-86-4), a molecule of significant
interest in medicinal chemistry and organic synthesis. This document is intended for
researchers, scientists, and drug development professionals, offering insights into its chemical
properties, synthesis, potential applications, and safe handling. The information presented
herein is a synthesis of available data and established chemical principles, designed to provide
a robust foundation for further investigation.

Core Molecular Characteristics

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a bifunctional organic compound featuring a
cyclohexane ring, a nitrile group, and a 3-hydroxyphenyl substituent, all attached to a
guaternary carbon. This unique arrangement of functional groups imparts specific chemical
reactivity and potential biological activity.
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The presence of a phenolic hydroxyl group provides a site for hydrogen bonding and potential
metabolic transformations, while the nitrile group can act as a hydrogen bond acceptor or a
bioisostere for other functional groups in drug design.[1] The cyclohexane scaffold offers a
three-dimensional framework that can be functionalized to optimize binding to biological
targets.[2]

Table 1: Physicochemical Properties of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile

Property Value Source(s)
CAS Number 1263285-86-4 [3][4][5][6]
Molecular Formula C13H15NO [31[41[6]
Molecular Weight 201.27 g/mol [31[41[6]
MDL Number MFCD17011760 [3][6]

Specialty Chemicals /
Class ] ) [4117]
Pharmaceutical Intermediates

Hazard Irritant [6]

Synthesis and Mechanistic Considerations

While specific literature detailing the synthesis of 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile is not readily available, a plausible and efficient
synthetic route can be devised based on well-established named reactions in organic
chemistry. A logical approach would be a variation of the Strecker synthesis or direct cyanation
of a suitable precursor.

Proposed Synthetic Pathway: Cyanation of a Hemiketal
Intermediate

A highly effective method for the synthesis of a-hydroxynitriles (cyanohydrins) and their
subsequent derivatives involves the reaction of a ketone with a cyanide source. In this case,
the precursor would be 3-(cyclohexan-1-one-yl)phenol.

Experimental Protocol:
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e Preparation of the Precursor: 3-Bromophenol is reacted with cyclohexanone in the presence
of a palladium catalyst and a suitable base (e.g., Buchwald-Hartwig amination conditions
adapted for C-O coupling) to yield 3-(cyclohexan-1-one-yl)phenol.

o Cyanation Reaction:

o To a solution of 3-(cyclohexan-1-one-yl)phenol (1 equivalent) in a suitable solvent such as
methanol or ethanol, add sodium cyanide (NaCN, 1.2 equivalents).

o Cool the mixture to 0-5 °C in an ice bath.

o Slowly add a solution of a mild acid, such as acetic acid or sodium bisulfite, to generate
HCN in situ.

o Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

e Work-up and Purification:

o Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

o Extract the agueous layer with a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o The crude product can be purified by column chromatography on silica gel to afford pure
1-(3-hydroxyphenyl)cyclohexanecarbonitrile.

Causality in Experimental Choices:

e The in situ generation of HCN from NaCN and a mild acid is a standard and safer alternative
to handling highly toxic hydrogen cyanide gas directly.

e The choice of a protic solvent like methanol can facilitate the reaction by stabilizing the
intermediates.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b597251/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-hydroxyphenyl-cyclohexanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Purification by column chromatography is essential to remove any unreacted starting
material and byproducts, ensuring high purity of the final compound.

Proposed Reaction Mechanism

The reaction likely proceeds through the formation of a cyanohydrin intermediate, which is
stable due to the presence of the quaternary carbon.

Step 1: Nucleophilic Attack

G-(Cyclohexan-l-one-yl)phenoD

4 CN-

Y
(Alkoxide Intermediate)

+H*

Step 2: Protonation

( H* (from H20 or mild acid) ) %(1-(3-HydroxyphenyI)cycIohexanecarbonitriIa

Click to download full resolution via product page

Caption: Proposed mechanism for the synthesis of 1-(3-
hydroxyphenyl)cyclohexanecarbonitrile.

Spectral Characterization (Predicted)

In the absence of published spectral data, the following are predictions based on the chemical
structure and data from analogous compounds. These predictions are valuable for guiding the
characterization of synthesized material.

'H NMR Spectroscopy
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Aromatic Protons (6 6.5-7.5 ppm): The 3-hydroxyphenyl group will exhibit a complex
multiplet pattern characteristic of a 1,3-disubstituted benzene ring.

Phenolic Proton (6 5.0-6.0 ppm, broad): A broad singlet, which is exchangeable with D20. Its
chemical shift can be concentration-dependent.

Cyclohexane Protons (& 1.5-2.5 ppm): A series of broad multiplets corresponding to the axial
and equatorial protons of the cyclohexane ring.

3C NMR Spectroscopy

Nitrile Carbon (& ~120 ppm): A characteristic signal for the cyano group carbon.

Quaternary Carbon (& ~40-50 ppm): The carbon atom attached to the phenyl, cyano, and
cyclohexane moieties.

Aromatic Carbons (6 110-160 ppm): Six distinct signals for the carbons of the phenyl ring,
with the carbon attached to the hydroxyl group being the most downfield.

Cyclohexane Carbons (d 20-40 ppm): Signals corresponding to the methylene groups of the
cyclohexane ring.

Infrared (IR) Spectroscopy

O-H Stretch (broad, ~3300 cm~1): A broad absorption band characteristic of the phenolic
hydroxyl group.

C-H Stretch (aromatic, ~3000-3100 cm~1): Absorptions for the C-H bonds of the phenyl ring.

C-H Stretch (aliphatic, ~2850-2950 cm~1): Absorptions for the C-H bonds of the cyclohexane
ring.

C=N Stretch (sharp, ~2230 cm~1): A sharp, medium-intensity band characteristic of the nitrile
group.

C=C Stretch (aromatic, ~1600 cm~* and ~1450 cm~1): Absorptions corresponding to the
carbon-carbon double bonds in the aromatic ring.
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Applications in Drug Discovery and Medicinal
Chemistry

While specific biological activities for 1-(3-hydroxyphenyl)cyclohexanecarbonitrile have not
been extensively reported, its structural motifs are present in numerous pharmacologically
active compounds. This makes it a valuable scaffold and intermediate for drug discovery.

e As a Precursor for Novel Chemical Entities: This molecule can serve as a starting point for
the synthesis of more complex molecules. The hydroxyl and nitrile groups are amenable to a
wide range of chemical transformations.

» Potential as an Enzyme Inhibitor: The hydroxyphenyl moiety is a common feature in many
enzyme inhibitors, where it can participate in key hydrogen bonding interactions within the
active site. For instance, derivatives of cyclohexane have been explored as inhibitors of
enzymes like 4-hydroxyphenylpyruvate dioxygenase.[8]

» Scaffold for CNS-Active Agents: The cyclohexane ring provides a lipophilic scaffold that can
facilitate blood-brain barrier penetration, a desirable property for drugs targeting the central
nervous system.

» Bioisosteric Replacement: The nitrile group can serve as a bioisostere for a carbonyl group
or a hydroxyl group, offering advantages in terms of metabolic stability and bioavailability.[1]

Caption: Potential applications of the core scaffold in drug discovery.

Safety, Handling, and Storage

As with any chemical compound, proper safety precautions must be observed when handling
1-(3-hydroxyphenyl)cyclohexanecarbonitrile.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[9][10]

e Ventilation: Use only outdoors or in a well-ventilated area.[9][10] Ensure that eyewash
stations and safety showers are readily accessible.[11]
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» Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9][10] Wash hands and
any exposed skin thoroughly after handling.[9][10] Do not eat, drink, or smoke when using
this product.[9][10]

o First Aid:

o Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[9][10]

o Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[9][10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[9][10]

o Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[9][10]

» Storage: Store in a well-ventilated place.[9][10] Keep the container tightly closed.[9][10]
Store locked up.

o Disposal: Dispose of contents/container to an approved waste disposal plant.[9][10]

Conclusion

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a compound with significant potential in the
fields of organic synthesis and medicinal chemistry. Its unique combination of functional groups
on a three-dimensional scaffold makes it an attractive building block for the development of
novel therapeutics. While detailed experimental data for this specific molecule is emerging, this
guide provides a solid, scientifically-grounded framework for its synthesis, characterization, and
potential applications. Further research into its biological activity is warranted and could unveil
new avenues for drug discovery.

References

o Arctom Scientific. CAS NO. 1263285-86-4 | 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile.
[Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC136100100&productDescription=1-PHENYL-1-CYCLOPENTANEC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b597251/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-hydroxyphenyl-cyclohexanecarbonitrile
https://www.benchchem.com/product/b597251/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-hydroxyphenyl-cyclohexanecarbonitrile
https://www.arctom.ca/products/AS429045/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« LookChem. 1-(3-HYDROXYPHENYL)CYCLOHEXANECARBONITRILE CAS: 1263285-86-
4. [Link]

¢ Molbase. 1-(3-HYDROXYPHENYL)CYCLOHEXANECARBONITRILE. [Link]

« National Center for Biotechnology Information. Nitrile-Containing Pharmaceuticals:
Efficacious Roles of the Nitrile Pharmacophore. [Link]

+ PubMed. SAR studies of 3-cyclopropanecarbonyloxy-2-cyclohexen-1-one as inhibitors of 4-
hydroxyphenylpyruvate dioxygenase. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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